2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine
Description
2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine (CAS: 944903-60-0) is a bicyclic heterocyclic compound with the molecular formula C₆H₈ClN₂O and a molecular weight of 156.59 g/mol. Its structure consists of a fused oxazole ring (a five-membered ring containing oxygen and nitrogen) and a partially saturated pyridine ring. The chloromethyl (-CH₂Cl) substituent at the 2-position of the oxazole moiety enhances its reactivity, making it a versatile intermediate in medicinal chemistry and organic synthesis . This compound is commercially available in milligram-to-gram quantities for research purposes .
Properties
Molecular Formula |
C7H9ClN2O |
|---|---|
Molecular Weight |
172.61 g/mol |
IUPAC Name |
2-(chloromethyl)-4,5,6,7-tetrahydro-[1,3]oxazolo[4,5-c]pyridine |
InChI |
InChI=1S/C7H9ClN2O/c8-3-7-10-5-4-9-2-1-6(5)11-7/h9H,1-4H2 |
InChI Key |
NOEKTVGCFCHPMY-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC2=C1OC(=N2)CCl |
Origin of Product |
United States |
Biological Activity
2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine is a heterocyclic compound with significant potential in medicinal chemistry due to its unique structural characteristics. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant research findings.
- Molecular Formula : C7H9ClN2O
- Molecular Weight : 172.61 g/mol
- IUPAC Name : 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine
The biological activity of 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine is primarily attributed to its interaction with various biological targets:
- Enzyme Inhibition : The compound may inhibit specific enzymes by binding to active sites or allosteric sites. This modulation can affect metabolic pathways and signal transduction processes.
- Receptor Interaction : It may act as an antagonist or agonist at certain receptors, influencing physiological responses.
Antimicrobial Activity
Research has indicated that compounds similar to 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine exhibit antimicrobial properties. Studies have shown that derivatives can inhibit the growth of various bacterial strains and fungi.
| Compound | Activity | Reference |
|---|---|---|
| 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine | Moderate antibacterial activity against E. coli | |
| Related oxazole derivatives | Broad-spectrum antifungal activity |
Anti-inflammatory Effects
Recent studies have highlighted the anti-inflammatory potential of oxazole-containing compounds. For example:
- NF-κB Pathway Inhibition : Compounds structurally related to 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine have shown significant inhibition of the NF-κB pathway in cell lines stimulated by lipopolysaccharides (LPS). This inhibition is crucial for reducing inflammatory responses.
| Compound | IC50 (μM) | Effect on Cell Viability | Reference |
|---|---|---|---|
| Compound A (related) | 1.64 | No cytotoxicity at 100 μM | |
| Compound B (related) | 9.05 | No cytotoxicity at 100 μM |
Study on Enzyme Inhibition
A study investigated the enzyme inhibitory effects of various tetrahydrooxazole derivatives. The results indicated that modifications to the chloromethyl group significantly affected enzyme binding affinity and selectivity.
- Findings : The presence of a chloromethyl group enhanced the inhibitory potency against specific enzymes involved in metabolic pathways.
- : These findings suggest a promising avenue for designing new inhibitors based on this scaffold.
Antimicrobial Screening
In another study focusing on antimicrobial properties:
- Methodology : Various derivatives were screened against common pathogens.
- Results : The compound demonstrated moderate activity against Gram-positive bacteria and was less effective against Gram-negative strains.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues: Heterocyclic Core and Substituent Variations
The compound belongs to a broader class of fused bicyclic heterocycles, which vary in ring saturation, heteroatom composition, and substituents. Below is a comparative analysis of key analogues:
Table 1: Structural and Functional Comparison of Selected Analogues
Key Differences and Implications
Heterocycle Composition :
- Oxazole vs. Isoxazole/Thiazole : The oxazole ring in the target compound provides distinct electronic properties compared to isoxazole () or thiazole (). For example, isoxazolo derivatives are prioritized in Hsp90 inhibitor design due to their hydrogen-bonding capacity , while thiazole-containing compounds (e.g., ) exhibit sulfur-mediated hydrophobic interactions.
- Pyrazole/Imidazole Analogues : Pyrazole () and imidazole () derivatives often target central nervous system receptors or ion channels due to their nitrogen-rich frameworks.
Substituent Effects: Chloromethyl Group: The -CH₂Cl group in the target compound enhances electrophilicity, enabling nucleophilic substitution reactions for further derivatization (e.g., coupling with resorcinol moieties in ). Aryl/Functional Group Modifications: Bromophenyl () or pyridyl () substituents improve target affinity in kinase inhibitors, while ester/amide groups () optimize solubility and bioavailability.
Therapeutic Applications: The target compound’s chloromethyl group positions it as a versatile building block, whereas Tinoridine () and imidazo[4,5-c]pyridines () are direct therapeutic agents (NSAID and antihypertensive, respectively). Thiophene-based analogues (e.g., Tinoridine) exhibit rapid absorption and anti-inflammatory effects, contrasting with the target compound’s role as a synthetic intermediate .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
